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Compound of Interest

Compound Name: Tellurium tetrachloride

Cat. No.: B157766

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the hazards and safety protocols associated with chemical reagents is
paramount. This technical guide provides an in-depth overview of the risks and necessary
safety precautions for handling tellurium tetrachloride (TeCls), a reactive and toxic inorganic
compound.

Chemical and Physical Properties

Tellurium tetrachloride is a white to yellow, deliquescent crystalline solid with a pungent odor.
[1][2][3] It is volatile and sublimes at 200 °C under reduced pressure.[4] Key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula TeCla [2][5]

Molar Mass 269.41 g/mol [2][4]

Appearance White to ye.Ilow, deliquescent (2]
powder/solid

Odor Pungent [3]

Melting Point 224 °C (lit.) [1][6]

Boiling Point 380 °C (lit.) [1][2][6]

Specific Gravity 3.26 g/mL at 25 °C (lit.) [1][2][6]

Solubility in Water

Decomposes in hot water,

soluble in cold water

[1]14]61[7]

. Moisture sensitive,
Sensitivity hygroscopic

[elelel

Hazard Identification and Classification

Tellurium tetrachloride is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and serious eye damage.[2][8][9][10][11] Upon contact with water, it

decomposes to form tellurium dioxide and hydrogen chloride, the latter being a corrosive gas.

[41[7]

GHS Hazard Classification:

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B/1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Source: Multiple Safety Data Sheets[2][8][11]
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Toxicological Information

Exposure to tellurium tetrachloride can lead to a range of adverse health effects. Elemental
tellurium, a metabolite, has relatively low toxicity but can impart a garlic-like odor to the breath
and sweat.[1] However, heavy exposure to tellurium compounds can result in more severe
symptoms.

Potential Health Effects:[1][8]

» Inhalation: Severe irritation of the respiratory system, dry mouth, garlic odor to breath, sweat,
and urine, nausea, and vomiting.[1] May cause chemical pneumonitis.[7]

 Ingestion: Severe corrosive effects on the mouth and throat, with a danger of perforation of
the esophagus and stomach.[8][9][10]

» Skin Contact: Causes severe skin burns and may lead to dermatitis.[1][8]
e Eye Contact: Causes serious eye damage.[1][8]

o Chronic Effects: May affect the central nervous system, skin, and eyes, leading to anorexia,
nausea, and depression.[1] It is also considered a hepatotoxin and a reproductive toxin in
animal studies.[7][11]

Quantitative Toxicity Data:

Test Species Route Value Reference

LCso Rat Astrocytes In vitro 62.5 UM (24h) [12]

Experimental Protocol for Cytotoxicity Assay in Rat Hippocampal Astrocytes:

A study investigating the cytotoxicity of tellurium tetrachloride in rat astrocytes utilized the
MTT (3-[4,5-dimethylthiazol-2-yl]-2,5-diphenyl tetrazolium bromide) and trypan blue exclusion
assays.[12]

o Cell Culture: Primary astrocyte cultures were established from the hippocampus of neonatal
rats.
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o Treatment: Cells were exposed to varying concentrations of tellurium tetrachloride (0.24-
250uM) for 24 hours.[12]

 Viability Assessment (MTT Assay): The MTT assay measures the metabolic activity of cells.
After the 24-hour treatment period, MTT solution was added to the cells, followed by an
incubation period. The resulting formazan crystals were then dissolved, and the absorbance
was measured to determine cell viability relative to untreated controls.[12]

 Viability Assessment (Trypan Blue Exclusion): The trypan blue exclusion assay distinguishes
between viable and non-viable cells. After treatment, cells were stained with trypan blue.
Viable cells with intact membranes exclude the dye, while non-viable cells take it up. The
percentage of viable cells was determined by counting under a microscope.[12]

o Apoptosis Detection: The study also employed TUNEL and cytochrome ¢ assays to
investigate the mechanism of cell death, concluding that tellurium tetrachloride induces
apoptosis via the intrinsic pathway.[12]

Note: For complete and detailed experimental methodologies, it is imperative to consult the
original research publication.

Occupational Exposure Limits

To minimize the risk of occupational exposure, several organizations have established
exposure limits for tellurium and its compounds.

Organization Limit Type Value (as Te) Reference
PEL (Permissible 0.1 mg/m3 (8-hour

OSHA ., [1[71[13][14]
Exposure Limit) TWA)
TLV (Threshold Limit 0.1 mg/m3 (8-hour

ACGIH [L]61[71[13]
Value) TWA)
REL (Recommended 0.1 mg/m3 (10-hour

NIOSH o [13]
Exposure Limit) TWA)

IDLH (Immediately
NIOSH Dangerous to Life or 25 mg/m3 [61[7]
Health)
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Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with
tellurium tetrachloride.

e Handling: Handle under a dry, inert gas such as argon in a well-ventilated area, preferably
within a chemical fume hood.[1][8] Avoid breathing dust, fumes, gas, mist, vapors, or spray.
[2][9][10] Wash hands and any exposed skin thoroughly after handling.[2][8][9][10] Do not
eat, drink, or smoke in the work area.[1][8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][8][9]
[10] Store locked up.[2][8][9][10] Keep away from water/moisture, strong bases, and
oxidizing agents.[8]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn to prevent exposure.

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][8]

[°]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber with a minimum thickness of 0.11
mm) and protective clothing to prevent skin contact.[8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH-approved respirator.[1][9] For dust, a dust respirator is recommended.[8]

¢ Hygiene Measures: Ensure that eyewash stations and safety showers are close to the
workstation location.[9]
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Caption: Required PPE for handling Tellurium Tetrachloride.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
First Aid Measures:

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[8][9][10] If breathing is difficult, give oxygen.[8] Seek immediate medical attention.
[81[91[10]

o Skin Contact: Immediately remove all contaminated clothing.[8][9][10] Rinse skin with
water/shower.[8][9][10] Wash the affected area with mild soap and water.[8] Seek immediate
medical attention.[8][9][10]

¢ Eye Contact: Rinse cautiously with water for several minutes.[8][9][10] Remove contact
lenses, if present and easy to do.[8][9][10] Continue rinsing.[8][9][10] Seek immediate
medical attention.[8][9][10]
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 Ingestion: Rinse mouth.[2][8][9][10] Do NOT induce vomiting.[2][8][9][10] Seek immediate
medical attention.[8][9][10]

Fire-Fighting Measures:

Tellurium tetrachloride is non-flammable.[8]

Use extinguishing media suitable for the surrounding fire.[1][8]

Firefighters should wear full protective clothing and a self-contained breathing apparatus
(SCBA) to prevent contact with skin and eyes.[1][8][9][10]

When heated to decomposition, it may emit toxic fumes of tellurium and chlorine.[1]
Accidental Release Measures:

o Personal Precautions: Wear appropriate respiratory and protective equipment.[1][8] Keep
unprotected persons away.[8]

e Environmental Precautions: Prevent the material from entering drains or waterways.[8]

o Containment and Cleanup: Isolate the spill area and provide ventilation.[1][8] Use a
neutralizing agent.[8] Vacuum up the spill using a HEPA filter and place it in a closed
container for disposal.[1][8] Avoid raising dust.[1][8]
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Tellurium Tetrachloride
Spill Occurs
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Click to download full resolution via product page

Caption: Workflow for handling a Tellurium Tetrachloride spill.
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Stability and Reactivity

o Reactivity: Reacts with water.[4][7]
o Chemical Stability: Stable under normal conditions, but it is hygroscopic.[9]

e Incompatible Materials: Water, moisture, strong bases, and strong oxidizing agents.[1][8][9]
[10]

e Hazardous Decomposition Products: When heated to decomposition, it can produce toxic
fumes of tellurium and chlorine, as well as hydrogen chloride gas.[1][9][10]

Disposal Considerations

Dispose of tellurium tetrachloride and its containers in accordance with local, state, national,
and international regulations.[8] Waste is generally classified as hazardous.[5]

This technical guide is intended to provide essential information on the hazards and safety
precautions for tellurium tetrachloride. It is not a substitute for a comprehensive risk
assessment and the user's own judgment. Always consult the most current Safety Data Sheet
(SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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